Cas no 658-98-0 (2-(3-chloro-4-fluorophenyl)acetonitrile)
658-98-0 structure
Product Name:2-(3-chloro-4-fluorophenyl)acetonitrile
CAS No:658-98-0
MF:C8H5ClFN
MW:169.583404302597
MDL:MFCD01631553
CID:39463
PubChem ID:2773725
Update Time:2025-09-18
2-(3-chloro-4-fluorophenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-fluorophenylacetonitrile
- 3-Chloro-4-fluorobenzyl cyanide
- 2-(3-chloro-4-fluorophenyl)acetonitrile
- 3-chloro-4-fluoroBenzeneacetonitrile
- Benzeneacetonitrile,3-chloro-4-fluoro-
- 3-Chloro-4-fluoro benzeneacetonitrile
- 3-chloro-4-fluorobenzylcyanide
- Benzeneacetonitrile, 3-chloro-4-fluoro-
- (3-chloro-4-fluoro-phenyl)-acetonitrile
- 2-(3-chloro-4-fluorophenyl)ethanenitrile
- PubChem18492
- KSC494C6B
- GAUHFGRZXPVMQD-UHFFFAOYSA-N
- SBB064902
- DTXSID20378672
- SY019213
- J-512228
- A1762
- CS-0059272
- 3-chloro-4-fluoro-phenylacetonitrile
- EN300-313202
- AM20060014
- SCHEMBL37791
- 658-98-0
- AKOS005257754
- MFCD01631553
- PS-8715
- FT-0649031
- DS-0904
- 3-Chloro-4-FluorobenzylCyanide;3-Chloro-4-fluorobenzyl cyanide
- DB-030911
- DTXCID70329699
- FC63930
-
- MDL: MFCD01631553
- Inchi: 1S/C8H5ClFN/c9-7-5-6(3-4-11)1-2-8(7)10/h1-2,5H,3H2
- InChI Key: GAUHFGRZXPVMQD-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(CC#N)=C1)F
Computed Properties
- Exact Mass: 169.00900
- Monoisotopic Mass: 169.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 1.286
- Boiling Point: 262℃ at 760 mmHg
- Flash Point: 262 °C at 760 mmHg
- PSA: 23.79000
- LogP: 2.54518
2-(3-chloro-4-fluorophenyl)acetonitrile Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- HazardClass:TOXIC
- Storage Condition:Store at room temperature
2-(3-chloro-4-fluorophenyl)acetonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(3-chloro-4-fluorophenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM254380-25g |
3-Chloro-4-fluorophenylacetonitrile |
658-98-0 | 95+% | 25g |
$124 | 2021-06-16 | |
| Ambeed | A998580-1g |
3-Chloro-4-fluorophenylacetonitrile |
658-98-0 | 99+% | 1g |
$10.0 | 2024-08-02 | |
| Ambeed | A998580-5g |
3-Chloro-4-fluorophenylacetonitrile |
658-98-0 | 99+% | 5g |
$24.0 | 2024-08-02 | |
| Ambeed | A998580-10g |
3-Chloro-4-fluorophenylacetonitrile |
658-98-0 | 98% | 10g |
$40.00 | 2021-07-07 | |
| Ambeed | A998580-25g |
3-Chloro-4-fluorophenylacetonitrile |
658-98-0 | 99+% | 25g |
$100.0 | 2024-08-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002519-5g |
2-(3-chloro-4-fluorophenyl)acetonitrile |
658-98-0 | 97% | 5g |
584.0CNY | 2021-07-10 | |
| TRC | C584738-100mg |
3-Chloro-4-fluorophenylacetonitrile |
658-98-0 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C584738-250mg |
3-Chloro-4-fluorophenylacetonitrile |
658-98-0 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C584738-500mg |
3-Chloro-4-fluorophenylacetonitrile |
658-98-0 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C584738-1g |
3-Chloro-4-fluorophenylacetonitrile |
658-98-0 | 1g |
$ 80.00 | 2022-06-06 |
2-(3-chloro-4-fluorophenyl)acetonitrile Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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